Cas no 95274-12-7 (Methyl 2-(1-benzylpyrrolidin-3-yl)acetate)

• Product Name: Methyl 2-(1-benzylpyrrolidin-3-yl)acetate
• CAS No: 95274-12-7
• Molecular Formula: C₁₄H₁₉NO₂
• Molecular Weight: 233.30616
• MDL: MFCD04038689
• CID: 799327
• PubChem ID: 4287640

Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Properties

Names and Identifiers

• Methyl 2-(1-benzylpyrrolidin-3-yl)acetate
• 3-Pyrrolidineaceticacid, 1-(phenylmethyl)-, methyl ester
• METHYL 1-BENZYL-3-PYRROLIDINEACETATE
• N-Benzyl-3-(carbomethoxymethyl)pyrrolidine
• 95274-12-7
• AKOS022171966
• DTXSID40401592
• YYQIUMJBKYPSLC-UHFFFAOYSA-N
• MFCD04038689
• EN300-94715
• Z1269317204
• AM101737
• SCHEMBL8446486
• AT25952
• CS-0302084

• MDL： MFCD04038689
• InChIKey： YYQIUMJBKYPSLC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19NO2/c1-17-14(16)9-13-7-8-15(11-13)10-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• SMILES： COC(=O)CC1CCN(CC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 233.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 233.141578849g/mol
• Heavy Atom Count: 17
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.00950
• PSA: 29.54000
• Boiling Point: 308.1±15.0 ºC (760 Torr),
• Flash Point: 105.2±9.6 ºC,
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Security Information

Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%